Puglu

• Molecular Formula: C13H16N2O7
• Molecular Weight: 312.27 g/mol
• InChI: InChI=1S/C13H16N2O7/c16-6-8-9(17)10(18)11(19)12(21-8)15-22-13(20)14-7-4-2-1-3-5-7/h1-5,8-11,16-19H,6H2,(H,14,20)/b15-12+/t8-,9-,10+,11-/m1/s1
• InChIKey: GPIOBIZYEXDBSE-KYOKFQQVSA-N

Puglu Baseline Overview

Puglu, systematically named O-(D-Glucopyranosylidene)amino N-phenylcarbamate (also referred to as D-gluconohydroximo-1,5-lactone-N-phenylurethane or gluconophylurethane), is a synthetic, reversible, competitive inhibitor of beta-glucosidase (EC 3.2.1.21) [1]. The compound is a carbohydrate-derived transition-state analog featuring a glucosylideneamino motif linked to an N-phenylcarbamate aglycone, with molecular formula C₁₃H₁₆N₂O₇ and molecular weight 312.28 g/mol [2]. Beyond its canonical beta-glucosidase target, Puglu has been crystallographically characterized as a glycogen phosphorylase (GP) inhibitor that binds at the catalytic site of both the T- and R-state conformations of the enzyme [3]. The compound is supplied as a foam solid, soluble in chloroform, dichloromethane, and DMSO, and is intended exclusively for research use [1][2].

Kinetic Studies Reversible β-glucosidase inhibition for active-site titration and competition assays

Structural Biology Crystallographically validated glycogen phosphorylase ligand for co-crystallization

Probe Development Transition-state analog scaffold for selectivity profiling and SAR exploration

• [1] Toronto Research Chemicals. Product Information: O-(D-Glucopyranosylidene)amino N-Phenylcarbamate (Cat. No. G432000). CAS 104012-84-2. View Source
• [2] Coompo Research Chemicals. O-(D-Glucopyranosylidene)amino N-Phenylcarbamate (Cat. No. C238423). CAS 104012-84-2. Purity 98%. View Source
• [3] Barford D, Schwabe JWR, Oikonomakos NG, Acharya KR, Hajdu J, Papageorgiou AC, Martin JL, Johnson LN. Channels at the catalytic site of glycogen phosphorylase b: binding and kinetic studies with the beta-glycosidase inhibitor D-gluconohydroximo-1,5-lactone N-phenylurethane. Biochemistry, 1988, 27(18): 6733-6741. View Source

Puglu: Why Generic Substitution Fails

Beta-glucosidase inhibitors span multiple chemotypes with substantially divergent potency, selectivity, and mechanism profiles. Generic substitution of Puglu with D-glucono-1,5-lactone—a widely available and inexpensive alternative—would result in an approximately 16-fold loss in binding affinity (Ki values: 2.3 μM vs. 37 μM, respectively, against emulsin) [1]. Similarly, replacing Puglu with PUGNAc, despite their structural resemblance, introduces a fundamentally different selectivity profile: PUGNAc preferentially targets O-GlcNAcase (Ki = 46 nM) and beta-hexosaminidase (Ki = 36 nM) via its N-acetyl substituent, whereas Puglu—lacking this N-acetyl group—primarily inhibits beta-glucosidase . Irreversible inhibitors such as conduritol B epoxide (CBE) permanently inactivate the enzyme (Ki = 53 μM for GBA), precluding the reversible, titratable inhibition that Puglu provides for kinetic and mechanistic studies . These quantitative and mechanistic distinctions demand compound-specific validation rather than class-level interchangeability.

Target Attribute

Generic Substitute

Mismatch Risk

Reversible, low-micromolar β-glucosidase inhibition

D-Glucono-1,5-lactone (weak affinity, millimolar range)

Affinity loss may exceed one order of magnitude; high concentrations risk off-target effects

Primary β-glucosidase targeting

PUGNAc (N-acetyl substitution)

Selectivity shifts to O-GlcNAcase and hexosaminidase; β-glucosidase-specific readout may be confounded

Reversible competitive inhibition

Conduritol B epoxide (irreversible covalent inactivator)

Permanent enzyme inactivation precludes kinetic recovery; not suitable for reversible active-site probing

• [1] Beer D, Vasella A. Inhibition of Emulsin by D-Gluconhydroximo-1,5-lactone and Related Compounds. Helvetica Chimica Acta, 1986, 69(2): 267-270. View Source

Puglu Comparative Evidence

β-Glucosidase Inhibitory Potency vs. D-Glucono-1,5-Lactone

In a direct head-to-head comparison using emulsin (sweet almond β-glucosidase) at pH 4.5 (citrate buffer) with p-nitrophenyl β-D-glucopyranoside as substrate, Puglu (the N-phenylurethane derivative, compound 4) demonstrated an IC50 of 5.8 × 10⁻⁶ M (5.8 μM) and Ki of 2.3 × 10⁻⁶ M (2.3 μM), representing a 19-fold improvement in IC50 and a 16-fold improvement in Ki over D-glucono-1,5-lactone (IC50 = 1.1 × 10⁻⁴ M, Ki = 3.7 × 10⁻⁵ M). Compared to the unsubstituted parent D-gluconohydroximo-1,5-lactone (compound 2; IC50 = 1.6 × 10⁻⁴ M, Ki = 9.8 × 10⁻⁵ M), Puglu exhibited an approximately 28-fold improvement in IC50 and a 43-fold improvement in Ki [1]. All three compounds showed competitive inhibition kinetics.

β-Glucosidase Ki

Head-to-head

Puglu Ki 2.3 µM vs D-glucono-1,5-lactone Ki 37 µM (16-fold difference); also 43-fold vs parent hydroximolactone

Supports low-micromolar β-glucosidase inhibition for kinetic studies

Emulsin, pH 4.5 citrate, pNP-β-D-glucopyranoside, 1986

Evidence Dimension	Beta-glucosidase inhibitory potency (IC50 and Ki)
Target Compound Data	IC50 = 5.8 μM; Ki = 2.3 μM
Comparator Or Baseline	D-glucono-1,5-lactone: IC50 = 110 μM, Ki = 37 μM; D-gluconohydroximo-1,5-lactone: IC50 = 160 μM, Ki = 98 μM; N-methylurethane analog: IC50 = 100 μM
Quantified Difference	vs. D-glucono-1,5-lactone: 19-fold (IC50), 16-fold (Ki); vs. parent hydroximolactone: 28-fold (IC50), 43-fold (Ki); vs. N-methylurethane: 17-fold (IC50)
Conditions	Emulsin (sweet almond β-glucosidase), pH 4.5 citrate buffer, p-nitrophenyl β-D-glucopyranoside substrate, 1986 study

Why This Matters

Procurement of Puglu over generic D-glucono-1,5-lactone is justified when experimental protocols require low-micromolar β-glucosidase inhibition without the confound of supra-physiological inhibitor concentrations that can cause off-target effects or solubility limitations.

• [1] Beer D, Vasella A. Inhibition of Emulsin by D-Gluconhydroximo-1,5-lactone and Related Compounds. Helvetica Chimica Acta, 1986, 69(2): 267-270. View Source

Glycogen Phosphorylase Inhibition vs. Hydroximolactone

Puglu (referred to as PUG) was characterized as a potent inhibitor of rabbit muscle glycogen phosphorylase b, demonstrating a Ki of 0.40 mM with direct competitive kinetics versus α-D-glucopyranose 1-phosphate (glucose-1-P) and noncompetitive behavior with respect to glycogen and AMP [1]. In comparison, the unsubstituted D-gluconohydroximo-1,5-lactone (lacking the N-phenylurethane moiety) showed a Ki of 0.92 mM against phosphorylase b in the direction of glycogen synthesis, representing approximately 2.3-fold weaker affinity [2]. Crystallographic studies at 2.4 Å resolution confirmed that the N-phenylurethane side chain of Puglu occupies an adjacent cavity within the catalytic site, providing additional binding energy beyond what the gluconohydroximolactone core alone can achieve [3].

GP Inhibition Ki

Cross-study comparable

Puglu Ki 0.40 mM vs unsubstituted hydroximolactone Ki 0.92 mM (2.3-fold); ~4.3-fold vs glucose

Supports glycogen phosphorylase target engagement study fit

Rabbit muscle GP b, pH 6.8, 30°C, 1989–1991

Evidence Dimension	Glycogen phosphorylase b inhibitory potency (Ki)
Target Compound Data	Ki = 0.40 mM (phosphorylase b, competitive vs. glucose-1-P); Ki = 0.43 mM (phosphorylase a, without AMP)
Comparator Or Baseline	D-gluconohydroximo-1,5-lactone (unsubstituted parent): Ki = 0.92 mM (phosphorylase b); glucose: Ki ~1.7 mM (T-state phosphorylase b)
Quantified Difference	2.3-fold more potent than parent hydroximolactone; ~4.3-fold more potent than glucose
Conditions	Rabbit muscle glycogen phosphorylase b and a, pH 6.8, 30°C, direction of glycogen synthesis/phosphorolysis, 1988-1991 studies

Why This Matters

For laboratories investigating glycogen metabolism or screening glycogen phosphorylase inhibitors as antidiabetic leads, Puglu offers a structurally validated tool compound with both enzymatic potency and a crystallographically defined binding mode that simpler glucose analogs cannot provide.

• [1] Papageorgiou AC, Oikonomakos NG, Leonidas DD, Bernet B, Beer D, Vasella A. Inhibition of rabbit muscle glycogen phosphorylase by D-gluconohydroximo-1,5-lactone-N-phenylurethane. Archives of Biochemistry and Biophysics, 1989, 272(2): 376-385. View Source
• [2] Papageorgiou AC, Oikonomakos NG, Leonidas DD, Bernet B, Beer D, Vasella A. The binding of D-gluconohydroximo-1,5-lactone to glycogen phosphorylase: kinetic, ultracentrifugation and crystallographic studies. Biochemical Journal, 1991, 274(Pt 2): 329-338. View Source
• [3] Barford D, Schwabe JWR, Oikonomakos NG, Acharya KR, Hajdu J, Papageorgiou AC, Martin JL, Johnson LN. Channels at the catalytic site of glycogen phosphorylase b: binding and kinetic studies with the beta-glycosidase inhibitor D-gluconohydroximo-1,5-lactone N-phenylurethane. Biochemistry, 1988, 27(18): 6733-6741. View Source

Glycosidase Selectivity vs. PUGNAc

Puglu and PUGNAc (O-(2-acetamido-2-deoxy-D-glucopyranosylidene)amino N-phenylcarbamate) share an identical glucopyranosylideneamino N-phenylcarbamate scaffold, differing only by the presence (PUGNAc) or absence (Puglu) of an N-acetyl group at the C2 position of the sugar ring. This single substitution profoundly redirects enzyme targeting: PUGNAc potently inhibits O-GlcNAcase (Ki = 46 nM) and beta-hexosaminidase (Ki = 36 nM) , whereas Puglu acts primarily as a beta-glucosidase inhibitor (Ki = 2.3 μM) [1]. The structural basis for this divergence has been established in crystallographic studies showing that the N-acetyl group of PUGNAc makes specific hydrogen-bonding contacts within the active site of family 84 and family 20 glycoside hydrolases that are not available to the unsubstituted Puglu scaffold [2].

Selectivity vs PUGNAc

Class-level inference

Puglu: β-glucosidase Ki 2.3 µM; PUGNAc: O-GlcNAcase Ki 46 nM, hexosaminidase Ki 36 nM

Selectivity profile may reduce O-GlcNAcase/hexosaminidase interference in β-glucosidase studies

SAR-based inference; direct head-to-head β-glucosidase data limited

Evidence Dimension	Enzyme target selectivity profile
Target Compound Data	Primary target: β-glucosidase (Ki = 2.3 μM); Secondary target: glycogen phosphorylase (Ki = 0.40 mM); No reported potent O-GlcNAcase or hexosaminidase inhibition
Comparator Or Baseline	PUGNAc: O-GlcNAcase Ki = 46 nM; β-hexosaminidase Ki = 36 nM; also inhibits NagZ and other GH family enzymes
Quantified Difference	Qualitative selectivity switch: PUGNAc is a nanomolar O-GlcNAcase/hexosaminidase inhibitor; Puglu is a low-micromolar β-glucosidase inhibitor. The N-acetyl group absence in Puglu eliminates potent hexosaminidase binding.
Conditions	Comparative selectivity inferred from separate enzyme assay panels across multiple publications (1986-2017). Direct Puglu vs. PUGNAc head-to-head β-glucosidase data are not available in a single study; this represents class-level inference based on established SAR.

Why This Matters

Researchers studying β-glucosidase-specific pathways should select Puglu over PUGNAc to avoid confounding inhibition of O-GlcNAcase and hexosaminidases. Conversely, procurement decisions must account for this orthogonal selectivity—these two structurally similar compounds are not interchangeable tools.

• [1] Beer D, Vasella A. Inhibition of Emulsin by D-Gluconhydroximo-1,5-lactone and Related Compounds. Helvetica Chimica Acta, 1986, 69(2): 267-270. View Source
• [2] Stubbs KA, Zhang N, Vocadlo DJ. A divergent synthesis of 2-acyl derivatives of PUGNAc yields selective inhibitors of O-GlcNAcase. Organic & Biomolecular Chemistry, 2006, 4(5): 839-845. View Source

Inhibition Mechanism vs. Conduritol B Epoxide

Puglu functions as a reversible, competitive inhibitor of β-glucosidase that can be dialyzed or diluted out of enzyme assays [1]. In contrast, conduritol B epoxide (CBE) acts as an irreversible, mechanism-based inactivator of acid β-glucosidase (glucocerebrosidase, GBA) with a Ki of 53 μM and IC50 ranging from 4.28 to 9.49 μM, forming a covalent adduct with the catalytic nucleophile that permanently disables the enzyme . CBE is widely used to generate pharmacological models of Gaucher disease through sustained GBA inactivation, whereas Puglu is suited for reversible kinetic studies where enzyme activity must be recoverable [2]. The pseudo-first-order rate constant for CBE inactivation of cytosolic β-glucosidase is extremely slow (ki(max)/Ki = 0.57 M⁻¹ min⁻¹), further differentiating its time-dependent, washout-resistant inhibition from the rapidly equilibrating, reversible binding of Puglu .

Inhibition Mechanism

Cross-study comparable

Puglu: reversible competitive; CBE: irreversible covalent (GBA Ki 53 µM, IC50 4.3–9.5 µM)

Reversible kinetics compatible with enzyme recovery; irreversible alternatives may preclude active-site probing

CBE permanently inactivates GBA; suited for disease-model induction only

Evidence Dimension	Inhibition mechanism and reversibility
Target Compound Data	Reversible, competitive inhibition of β-glucosidase; Ki = 2.3 μM (emulsin); inhibition fully reversed upon removal of inhibitor
Comparator Or Baseline	Conduritol B epoxide (CBE): irreversible, covalent inactivation of GBA; Ki = 53 μM; IC50 = 4.28-9.49 μM; ki(max)/Ki = 0.57 M⁻¹ min⁻¹ (cytosolic β-glucosidase)
Quantified Difference	Mechanistic distinction: reversible competitive (Puglu) vs. irreversible covalent (CBE). Puglu has ~23-fold tighter binding affinity (Ki comparison), but CBE provides permanent inactivation suitable for chronic disease modeling.
Conditions	Puglu: emulsin β-glucosidase, pH 4.5; CBE: acid β-glucosidase (GBA), pH 5.2, 37°C; cytosolic β-glucosidase from calf liver

Why This Matters

Protocols requiring controlled, dose-dependent, and reversible β-glucosidase inhibition for kinetic characterization (e.g., Ki determination, competition studies, or crystallographic soaking) must use Puglu rather than CBE, which would permanently inactivate the enzyme and preclude subsequent active-site probing or recovery experiments.

• [1] Beer D, Vasella A. Inhibition of Emulsin by D-Gluconhydroximo-1,5-lactone and Related Compounds. Helvetica Chimica Acta, 1986, 69(2): 267-270. View Source
• [2] Sun Y, Liou B, Ran H, Skelton MR, Williams MT, Vorhees CV, Grabowski GA. Neuronopathic Gaucher disease in the mouse: viable combined selective saposin C deficiency and mutant glucocerebrosidase (V394L) mice with glucosylsphingosine and glucosylceramide accumulation and progressive neurological deficits. Human Molecular Genetics, 2010, 19(6): 1088-1097. View Source

Crystallographic Binding Mode Validation

X-ray crystallographic studies of glycogen phosphorylase b co-crystallized with Puglu at 2.4 Å resolution revealed that the gluconohydroximolactone moiety occupies the catalytic site in a position analogous to that observed for glucose and other glucosyl compounds, while the N-phenylurethane side chain extends into an adjacent cavity (channel 2) with minimal conformational perturbation of the enzyme [1]. This dual-site interaction explains the ~2.3-fold enhanced affinity of Puglu (Ki = 0.40 mM) compared to the unsubstituted D-gluconohydroximo-1,5-lactone (Ki = 0.92 mM), which lacks the N-phenylurethane extension and therefore cannot exploit this additional binding pocket [2]. Unlike glucose, which promotes dimerization of phosphorylase a (a T-state stabilization effect), Puglu completely prevents glucose-induced dimerization, indicating that it binds to both R- and T-state conformations of the enzyme—a property not shared by simpler glucose-analog inhibitors [3].

Crystallographic Binding

Supporting evidence

2.4 Å resolution; dual-site binding at catalytic site and channel 2; prevents glucose-induced dimerization

Validated co-crystallization ligand for GP; supports structure-guided design

GP b crystals, T-state; R- and T-state binding confirmed

Evidence Dimension	Crystallographically defined binding mode and conformational effects
Target Compound Data	Binds at catalytic site of phosphorylase b at 2.4 Å resolution; N-phenylurethane occupies channel 2; prevents glucose-induced dimerization of phosphorylase a; binds both R- and T-state conformations
Comparator Or Baseline	Glucose: binds only at catalytic site, promotes T-state stabilization and dimerization; D-gluconohydroximo-1,5-lactone: binds at catalytic site but lacks channel 2 occupancy
Quantified Difference	Structural differentiation: dual-site binding (catalytic site + channel 2) vs. single-site binding (catalytic site only). Functional consequence: prevents glucose-induced dimerization—a property absent in glucose itself.
Conditions	Glycogen phosphorylase b crystals, 2.4 Å resolution, T-state conformation; ultracentrifugation studies of phosphorylase a tetramer-dimer equilibrium, 1988-1989

Why This Matters

For structural biology groups conducting co-crystallization or cryo-EM studies of beta-glucosidases or glycogen phosphorylase, Puglu provides a validated, high-resolution binding mode that can guide fragment-based design and facilitate phasing by molecular replacement using the published coordinates of the enzyme-inhibitor complex.

• [1] Barford D, Schwabe JWR, Oikonomakos NG, Acharya KR, Hajdu J, Papageorgiou AC, Martin JL, Johnson LN. Channels at the catalytic site of glycogen phosphorylase b: binding and kinetic studies with the beta-glycosidase inhibitor D-gluconohydroximo-1,5-lactone N-phenylurethane. Biochemistry, 1988, 27(18): 6733-6741. View Source
• [2] Papageorgiou AC, Oikonomakos NG, Leonidas DD, Bernet B, Beer D, Vasella A. The binding of D-gluconohydroximo-1,5-lactone to glycogen phosphorylase: kinetic, ultracentrifugation and crystallographic studies. Biochemical Journal, 1991, 274(Pt 2): 329-338. View Source
• [3] Papageorgiou AC, Oikonomakos NG, Leonidas DD, Bernet B, Beer D, Vasella A. Inhibition of rabbit muscle glycogen phosphorylase by D-gluconohydroximo-1,5-lactone-N-phenylurethane. Archives of Biochemistry and Biophysics, 1989, 272(2): 376-385. View Source

Puglu Research Applications

β-Glucosidase Kinetics & Active-Site Titration

When determining Ki values, performing Michaelis-Menten competition analysis, or conducting active-site titration experiments on purified β-glucosidase preparations, Puglu is the preferred reversible inhibitor. Its Ki of 2.3 μM against emulsin β-glucosidase [1] provides a workable concentration window (low micromolar) that avoids the solubility limits and off-target risks associated with the >100 μM concentrations required for D-glucono-1,5-lactone (Ki = 37 μM) [1]. Unlike CBE, which covalently inactivates the enzyme, Puglu's reversible mechanism allows for dialysis-based inhibitor removal and enzyme recovery following kinetic experiments [1].

Glycogen Phosphorylase Co-Crystallization Studies

Puglu is validated as a co-crystallization ligand for glycogen phosphorylase b at 2.4 Å resolution, with its N-phenylurethane side chain occupying the channel 2 cavity adjacent to the catalytic site [2]. This structural information, combined with its Ki of 0.40 mM against phosphorylase b [3], makes Puglu a suitable reference compound for fragment-screening campaigns and for soaking experiments aimed at solving the structures of novel glycogen phosphorylase inhibitor series. Its dual R- and T-state binding property, and its ability to prevent glucose-induced dimerization, provide additional conformational probing capabilities not offered by glucose or glucose-1-P alone [3].

Selective β-Glucosidase Inhibition in Enzyme Panels

In experimental systems where selective β-glucosidase inhibition is required without concurrent blockade of O-GlcNAcase or hexosaminidases—such as in studies of cellulase synergism, lysosomal storage disorder enzymology, or glycoprotein processing—Puglu provides a selectivity advantage over PUGNAc. PUGNAc potently inhibits O-GlcNAcase (Ki = 46 nM) and β-hexosaminidase (Ki = 36 nM) , which would confound interpretation in mixed-enzyme systems. Puglu's primary β-glucosidase targeting, confirmed by its competitive inhibition kinetics against emulsin [1], makes it the more appropriate tool when β-glucosidase-specific readouts are required.

Glycosylidene Intermediate for Carbohydrate Synthesis

Beyond its enzyme inhibition applications, Puglu serves as a stable synthetic monosaccharide intermediate for complex carbohydrate synthesis and polysaccharide modification . The compound has been demonstrated to be stable to hydrolysis, methylation, and oxidation , making it a versatile building block for glycosylation strategies where the glycosylideneamino functionality provides orthogonal reactivity to conventional glycosyl donors. This dual utility—as both an enzyme inhibitor and a synthetic intermediate—distinguishes Puglu from simpler beta-glucosidase inhibitors that lack synthetic versatility.

Application

Selection Property

Validation Focus

β-Glucosidase kinetics & active-site titration

Reversible competitive inhibition

Ki determination & enzyme recovery after dialysis

Glycogen phosphorylase co-crystallization

Crystallographically defined dual-site binding mode

Electron density fit at catalytic site and channel 2

Selective β-glucosidase inhibition in enzyme panels

β-Glucosidase selectivity over O-GlcNAcase/hexosaminidase

Enzyme panel selectivity confirmation

Glycosylidene intermediate for carbohydrate synthesis

Stable glycosylideneamino functionality

Orthogonal reactivity & hydrolysis stability

• [1] Beer D, Vasella A. Inhibition of Emulsin by D-Gluconhydroximo-1,5-lactone and Related Compounds. Helvetica Chimica Acta, 1986, 69(2): 267-270. View Source
• [2] Barford D, Schwabe JWR, Oikonomakos NG, Acharya KR, Hajdu J, Papageorgiou AC, Martin JL, Johnson LN. Channels at the catalytic site of glycogen phosphorylase b: binding and kinetic studies with the beta-glycosidase inhibitor D-gluconohydroximo-1,5-lactone N-phenylurethane. Biochemistry, 1988, 27(18): 6733-6741. View Source
• [3] Papageorgiou AC, Oikonomakos NG, Leonidas DD, Bernet B, Beer D, Vasella A. Inhibition of rabbit muscle glycogen phosphorylase by D-gluconohydroximo-1,5-lactone-N-phenylurethane. Archives of Biochemistry and Biophysics, 1989, 272(2): 376-385. View Source